Cas no 5975-07-5 (({5-[3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl]-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid)

• Product Name: ({5-[3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl]-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• CAS No: 5975-07-5
• MF: C₂₂H₂₀N₄O₄S
• MW: 436.483603477478
• CID: 1616767
• PubChem ID: 4416313
• Update Time: 2025-04-21

({5-[3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl]-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• ({5-[3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl]-4-prop-2-en-1-yl-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• BIM-0039147.P001
• CBMicro_039140
• DTXSID20403039
• AKOS003608603
• CCG-3673
• 5975-07-5
• ({5-[3-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)propyl]-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl}sulfanyl)acetic acid
• 2-[[5-[3-(1,3-dioxobenzo[de]isoquinolin-2-yl)propyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• STL012061

• Inchi： 1S/C22H20N4O4S/c1-2-11-25-17(23-24-22(25)31-13-18(27)28)10-5-12-26-20(29)15-8-3-6-14-7-4-9-16(19(14)15)21(26)30/h2-4,6-9H,1,5,10-13H2,(H,27,28)
• InChI Key： JRSBVOSEEWIRSS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(CCCN2C(C3=CC=CC4=CC=CC(C2=O)=C34)=O)N1CC=C

Computed Properties

• Exact Mass: 436.1207
• Monoisotopic Mass: 436.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 105.39